Cas no 2866307-76-6 (Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) )

• Product Name: Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1)
• CAS No: 2866307-76-6
• MF: C₈H₉BrClF₂N
• MW: 272.517567396164
• CID: 5562050
• Update Time: 2025-06-08

Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1)

• Inchi： 1S/C8H8BrF2N.ClH/c1-12-4-5-6(9)2-3-7(10)8(5)11;/h2-3,12H,4H2,1H3;1H
• InChI Key： MTSGYFOYNJDHEG-UHFFFAOYSA-N
• SMILES： Cl.FC1C(F)=C(CNC)C(Br)=CC=1

Additional information on Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1)

Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) (CAS No. 2866307-76-6): A Comprehensive Overview

Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1), identified by its CAS number 2866307-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of bromine and fluorine substituents in its molecular structure enhances its reactivity and potential applications in drug development.

The hydrochloride salt form of this compound ensures enhanced solubility and stability, making it more suitable for various chemical reactions and biological assays. The structural features of Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) include a benzene ring substituted with bromine at the 6-position and fluorine atoms at the 2 and 3 positions. Additionally, the N-methyl group attached to the amine functionality introduces further complexity and reactivity, which can be exploited in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and prolonged half-life, making such compounds highly desirable in the pharmaceutical industry. The specific arrangement of bromine and fluorine in Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) makes it a promising candidate for further derivatization and exploration.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a building block for more complex molecules with targeted biological activities. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating various diseases.

The synthesis of Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and fluorine substituents typically requires specialized reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for large-scale applications.

The hydrochloride salt form of this compound is particularly useful in pharmaceutical formulations due to its stability and solubility. This makes it an ideal candidate for further development into drug candidates that require oral or injectable administration. The ability to easily dissolve in water also facilitates its use in various biochemical assays and high-throughput screening processes.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for discovering new drugs with improved efficacy and reduced side effects. The structural motifs present in Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) provide a rich foundation for such explorations. By modifying or appending different functional groups to this core structure, chemists can generate libraries of compounds with diverse biological activities.

The role of computational chemistry has become increasingly important in the design and optimization of drug-like molecules. Molecular modeling techniques can be used to predict the binding modes of Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1) to target proteins, providing insights into its potential pharmacological effects. These computational studies can guide experimental efforts and accelerate the discovery process.

Epidemiological studies have also highlighted the importance of fluorinated compounds in modern medicine. These studies suggest that drugs containing fluorine atoms often exhibit better pharmacokinetic profiles compared to their non-fluorinated counterparts. This trend has driven significant investment into fluorination technologies and methodologies, further bolstering the development pipeline for compounds like Benzenemethanamine, 6-bromo-2,3-difluoro-N-methyl-, hydrochloride (1:1).

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. As our understanding of disease mechanisms continues to evolve, new opportunities will arise for leveraging the unique properties of such specialized chemicals. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.